Cas no 20872-58-6 (4-(phenylsulfonyl)quinoline 1-oxide)

4-(phenylsulfonyl)quinoline 1-oxide structure
20872-58-6 structure
Product Name:4-(phenylsulfonyl)quinoline 1-oxide
CAS No:20872-58-6
MF:C15H11NO3S
MW:285.317742586136
CID:1396616
PubChem ID:167941
Update Time:2025-04-20

4-(phenylsulfonyl)quinoline 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 4-(phenylsulfonyl)quinoline 1-oxide
    • Quinoline, 4-(phenylsulfonyl)-, 1-oxide
    • 4-(benzenesulfonyl)-1-oxidoquinolin-1-ium
    • DTXSID10174988
    • 20872-58-6
    • Inchi: 1S/C15H11NO3S/c17-16-11-10-15(13-8-4-5-9-14(13)16)20(18,19)12-6-2-1-3-7-12/h1-11H
    • InChI Key: KKZWHOCFIVZRBV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1C=C[N+](=C2C=CC=CC=12)[O-])(=O)=O

Computed Properties

  • Exact Mass: 285.04603
  • Monoisotopic Mass: 285.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 61.08
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